4-Methoxy-3-(propionylamino)benzoic acid
Cat. No. B2799041
Key on ui cas rn:
712286-88-9
M. Wt: 223.228
InChI Key: HTEOKAIOWHPYOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08710098B2
Procedure details
0.6 g 3-amino-4-methoxybenzoic acid (1.0 g, 6 mmol) is dissolved in dry THF (tetrahydrofuran) in a 25 ml flask, triethylamine (1.2 ml, 12 mmol) is subsequently added to obtain transparent yellow solution. The mixture is stirred under nitrogen protection, propionyl chloride (0.78 ml, 9 mmol) is added into the flask in an ice-water bath. After finishing addition of propionyl chloride the mixture is naturally raised to room temperature. The reacted mixture is filtered, the filtrate is evaporated to dryness and separated using a silica column to obtain 3-propionamido-4-methoxybenzoic acid 1.3 g (yield: 67%).
Yield
67%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[O:11][CH3:12])[C:5]([OH:7])=[O:6].C(N(CC)CC)C.[C:20](Cl)(=[O:23])[CH2:21][CH3:22]>O1CCCC1>[C:20]([NH:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[O:11][CH3:12])[C:5]([OH:7])=[O:6])(=[O:23])[CH2:21][CH3:22]
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Inputs
Step One
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Name
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Quantity
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0.6 g
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Type
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reactant
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Smiles
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NC=1C=C(C(=O)O)C=CC1OC
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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1.2 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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Quantity
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0.78 mL
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Type
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reactant
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Smiles
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C(CC)(=O)Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C(CC)(=O)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to obtain transparent yellow solution
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ADDITION
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Type
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ADDITION
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Details
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is added into the flask in an ice-water bath
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FILTRATION
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Type
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FILTRATION
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Details
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The reacted mixture is filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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the filtrate is evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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separated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(CC)(=O)NC=1C=C(C(=O)O)C=CC1OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.3 g | |
| YIELD: PERCENTYIELD | 67% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
